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Compound of Interest

Compound Name: Centhaquin

Cat. No.: B1668379 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of investigational compounds like Centhaquin is paramount. This document provides

a comprehensive guide to the necessary personal protective equipment (PPE), operational

procedures, and disposal plans to minimize risk and ensure a safe laboratory environment.

Chemical and Physical Properties
A summary of Centhaquin's key chemical and physical properties is provided below.

Property Value Reference

Molecular Formula C₂₂H₂₅N₃ [1]

Molecular Weight 331.5 g/mol [1]

Appearance Solid MedChemExpress

Solubility
DMSO: 62.5 mg/mL (188.57

mM)
[2]

Storage Temperature

Powder: -20°C for 3 years, 4°C

for 2 years. In solvent: -80°C

for 2 years, -20°C for 1 year.

[2]
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Centhaquin is classified with the following hazards according to the Globally Harmonized

System (GHS)[1][3].

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Hazardous to the Aquatic

Environment, Long-Term

Hazard

Category 4
H413: May cause long lasting

harmful effects to aquatic life

Signal Word: Warning[3]

Precautionary Statements:[1][3]

P264: Wash skin thoroughly after handling.

P273: Avoid release to the environment.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

P332 + P313: If skin irritation occurs: Get medical advice/attention.

P337 + P313: If eye irritation persists: Get medical advice/attention.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/container to an approved waste disposal plant.
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A risk assessment should be conducted for all procedures involving Centhaquin to ensure

appropriate PPE is selected[4][5][6]. The following table outlines the recommended PPE.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact and

irritation[3][4].

Eye and Face Protection

Safety glasses with side

shields or chemical splash

goggles. A face shield may be

required for splash hazards[4]

[7].

To protect against eye irritation

from splashes or aerosols[3]

[4].

Body Protection Laboratory coat
To protect skin and clothing

from contamination[4][7].

Respiratory Protection

Not generally required for

handling small quantities in a

well-ventilated area. Use a

NIOSH-approved respirator if

aerosols may be generated[8].

To prevent inhalation if the

material is aerosolized.

Operational and Disposal Plans
Experimental Workflow for Handling Centhaquin
The following diagram outlines the procedural steps for safely handling Centhaquin in a

laboratory setting.
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Experimental Workflow for Handling Centhaquin

Preparation

Handling

Cleanup & Disposal

Review Safety Data Sheet (SDS)

Don Appropriate PPE

Prepare Workspace in Ventilated Area

Weigh Centhaquin

Prepare Solution

Conduct Experiment

Decontaminate Workspace and Equipment

Dispose of Contaminated Waste

Doff PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Centhaquin in a laboratory setting.
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Detailed Methodologies
In Vivo Experimental Protocol Example (Rat Model of Hemorrhagic Shock)

This protocol is a summary of methodologies described in published research[9][10].

Animal Preparation: Adult Sprague-Dawley rats are anesthetized. Catheters are placed for

blood withdrawal, pressure monitoring, and drug administration[10].

Induction of Hemorrhage: Blood is withdrawn to maintain a mean arterial pressure (MAP) of

35-40 mm Hg for a specified period (e.g., 30 minutes)[10].

Resuscitation:

The control group receives a standard resuscitation fluid (e.g., normal saline or 3%

hypertonic saline)[10].

The experimental group receives Centhaquin (e.g., 0.05 mg/kg) dissolved in the

resuscitation fluid[9].

Monitoring: Cardiovascular parameters, blood gases, and lactate levels are monitored

throughout the experiment[10].

Endpoint: The primary endpoint may be survival time or restoration of hemodynamic

parameters[9].

Disposal Plan
Proper disposal of Centhaquin and associated waste is crucial to prevent environmental

contamination and accidental exposure.

Waste Segregation and Disposal Pathway
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Centhaquin Waste Disposal Pathway

Waste Streams

Disposal Actions

Unused Centhaquin

Mix with non-hazardous, 
unappealing material (e.g., cat litter) 

and seal in a container.

Contaminated PPE (Gloves, Coats)

Segregate into a designated 
hazardous chemical waste container.

Contaminated Labware (Vials, Pipette Tips)

Dispose of via a licensed 
waste management contractor for incineration.

Click to download full resolution via product page

Caption: A logical flow for the segregation and disposal of waste generated from handling

Centhaquin.

Step-by-Step Disposal Guidance:

Unused or Expired Centhaquin:

Do not dispose of down the drain or in regular trash[11][12][13].

The preferred method is to use a chemical waste disposal service or a drug take-back

program[11][12].

If a take-back program is unavailable, mix the unused compound with an inert and non-

palatable material such as cat litter or coffee grounds. Place the mixture in a sealed

container to prevent leakage and dispose of it in the designated hazardous waste

stream[14][13].
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Contaminated Materials:

All disposable items that have come into contact with Centhaquin, such as gloves, pipette

tips, and empty vials, should be considered contaminated waste.

Place these materials in a clearly labeled, sealed container or bag for hazardous

waste[15].

Decontamination of Reusable Equipment:

Thoroughly clean and decontaminate all non-disposable equipment and surfaces that

have come into contact with Centhaquin. Use an appropriate cleaning agent and follow

your institution's standard operating procedures for decontamination.

Final Disposal:

All generated hazardous waste must be disposed of through a licensed environmental

waste management company, in accordance with local, state, and federal regulations[12].

Ensure that all waste is properly manifested and tracked to its final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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